Cas no 305859-38-5 (4-(1,3-benzodioxol-5-ylmethyl)-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide)

• Product Name: 4-(1,3-benzodioxol-5-ylmethyl)-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide
• CAS No: 305859-38-5
• MF: C₂₀H₂₃N₃O₅S
• MW: 417.47872376442
• MDL: MFCD01086723
• CID: 5165531
• Update Time: 2026-03-04

4-(1,3-benzodioxol-5-ylmethyl)-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-benzodioxol-5-ylmethyl)-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide

• MDL： MFCD01086723
• Inchi： 1S/C20H23N3O5S/c1-15-2-5-17(6-3-15)29(25,26)21-20(24)23-10-8-22(9-11-23)13-16-4-7-18-19(12-16)28-14-27-18/h2-7,12H,8-11,13-14H2,1H3,(H,21,24)
• InChI Key： LKVKKUJBJKPLFV-UHFFFAOYSA-N
• SMILES： N1(C(NS(C2=CC=C(C)C=C2)(=O)=O)=O)CCN(CC2=CC=C3OCOC3=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(1,3-benzodioxol-5-ylmethyl)-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide

Introduction to 4-(1,3-benzodioxol-5-ylmethyl)-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide (CAS No. 305859-38-5)

4-(1,3-benzodioxol-5-ylmethyl)-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 305859-38-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The presence of a benzodioxol moiety and a sulfonylpiperazine core suggests potential applications in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

The molecular structure of 4-(1,3-benzodioxol-5-ylmethyl)-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide incorporates several key functional groups that contribute to its reactivity and biological significance. The benzodioxol ring, also known as a tetrahydroisoquinoline scaffold, is well-documented for its role in various pharmacological contexts. This moiety is often associated with compounds that exhibit dopaminergic or serotonergic activity, which is relevant for treating conditions such as depression, anxiety, and neurodegenerative diseases. The sulfonylpiperazine component adds another layer of complexity, providing a framework that can interact with specific biological targets, including enzymes and receptors involved in neurotransmitter pathways.

Recent advancements in the field of drug discovery have highlighted the importance of multifunctional compounds that can modulate multiple targets simultaneously. 4-(1,3-benzodioxol-5-ylmethyl)-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide fits into this category, as its structural features allow it to engage with both central nervous system (CNS) receptors and peripheral inflammatory pathways. This dual capability makes it an attractive candidate for developing treatments that address both neurological symptoms and systemic inflammation, which are often intertwined in conditions such as chronic pain and autoimmune disorders.

In the context of current research, there is growing interest in identifying novel scaffolds that can enhance drug efficacy while minimizing side effects. The sulfonylpiperazine moiety has been particularly studied for its potential to improve pharmacokinetic profiles, including solubility and blood-brain barrier penetration. When combined with the benzodioxol ring, this compound may offer improved bioavailability and target specificity compared to existing therapeutic agents. Preliminary studies have suggested that derivatives of this class exhibit promising effects on neurotransmitter release and receptor modulation, which could translate into therapeutic benefits for a range of neurological conditions.

The synthesis of 4-(1,3-benzodioxol-5-ylmethyl)-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzodioxol ring through cyclization reactions and the introduction of the sulfonyl group via sulfonylation techniques. The final step involves coupling the piperazine carboxamide moiety to complete the molecular structure. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and selectivity. These approaches are essential for producing sufficient quantities of the compound for both preclinical and clinical investigations.

Evaluation of the pharmacological properties of 4-(1,3-benzodioxol-5-ylmethyl)-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide has revealed several intriguing findings. In vitro studies have demonstrated its ability to inhibit certain enzymes implicated in neuroinflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play critical roles in the production of pro-inflammatory mediators, making their inhibition a viable strategy for reducing inflammation-related symptoms. Additionally, preliminary data suggest that this compound may modulate serotonin receptor activity (e.g., 5-HT1A and 5-HT2A receptors), which could have therapeutic implications for mood disorders.

Animal models have been instrumental in assessing the behavioral and physiological effects of 4-(1,3-benzodioxol-5-ylmethyl)-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide. Rodent studies have shown potential benefits in models of anxiety and depression, with evidence suggesting enhanced locomotor activity and reduced stress-induced behaviors. These findings align with the expected pharmacological profile based on its structural features. Furthermore, investigations into its potential side effects have not revealed significant toxicity at tested doses, although further long-term studies are necessary to fully understand its safety profile.

The development pipeline for this compound is currently focused on refining its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying specific functional groups within the molecule, researchers aim to enhance its potency, selectivity, and metabolic stability. Such modifications could lead to improved therapeutic outcomes while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate these efforts, leveraging computational modeling and high-throughput screening technologies to identify optimal derivatives.

The broader significance of compounds like 4-(1,3-benzodioxol-5-ylmethyl)-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide lies in their potential to address unmet medical needs by providing novel mechanisms of action. As drug resistance becomes an increasingly pressing issue in treating chronic diseases, innovative molecules that can bypass existing therapeutic limitations are essential. The unique combination of structural features in this compound positions it as a valuable tool for exploring new treatment strategies across multiple therapeutic areas.

In conclusion,4-(1,3-benzodioxol-5-ylmethyl)-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide (CAS No. 305859-38-5) represents a promising candidate for further development in pharmaceutical research. Its distinctive molecular architecture offers potential benefits in modulating neurological and inflammatory pathways without compromising safety profiles observed thus far. Continued investigation into its pharmacological properties will be crucial in determining its future role in medicine but also highlights the importance of innovative chemical design in addressing complex diseases.